![molecular formula C18H23NO2S B2413721 4-(tert-butyl)-N-(3-hydroxy-3-(thiophen-3-yl)propyl)benzamide CAS No. 2034605-72-4](/img/structure/B2413721.png)
4-(tert-butyl)-N-(3-hydroxy-3-(thiophen-3-yl)propyl)benzamide
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Description
4-(tert-butyl)-N-(3-hydroxy-3-(thiophen-3-yl)propyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as THPB and is primarily synthesized for research purposes. In
Scientific Research Applications
- Researchers have explored the potential of this compound as an anticancer agent. Its unique chemical structure and biological activity make it a candidate for inhibiting tumor growth or metastasis. Studies have investigated its effects on cancer cell lines, signaling pathways, and apoptosis mechanisms .
- Inflammation plays a crucial role in various diseases. Scientists have investigated whether this compound possesses anti-inflammatory properties. It may modulate inflammatory pathways, making it relevant for conditions like rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation .
- The compound’s structure suggests potential neuroprotective properties. Researchers have studied its impact on neuronal cells, oxidative stress, and neurodegenerative disorders. Understanding its mechanisms could lead to therapeutic interventions for conditions like Alzheimer’s disease and Parkinson’s disease .
- Antioxidants help combat oxidative stress, which contributes to aging and various health issues. Investigations have focused on the compound’s ability to scavenge free radicals and protect cells from oxidative damage. This property could have implications for overall health and longevity .
- Some studies have explored whether this compound exhibits analgesic properties. By targeting pain receptors or modulating pain pathways, it could potentially serve as a novel pain-relieving agent. Further research is needed to validate its efficacy .
- Given its structural features, researchers have investigated whether this compound affects metabolic pathways, adipogenesis, or lipid metabolism. It may hold promise in managing obesity-related complications and metabolic syndrome .
Anticancer Properties
Anti-inflammatory Activity
Neuroprotective Effects
Antioxidant Capacity
Analgesic and Pain-Relieving Effects
Metabolic Disorders and Obesity
ChemicalBook: tert-butyl 3-hydroxy-3-(thiophen-3-yl)pyrrolidine-1-carboxylate
properties
IUPAC Name |
4-tert-butyl-N-(3-hydroxy-3-thiophen-3-ylpropyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO2S/c1-18(2,3)15-6-4-13(5-7-15)17(21)19-10-8-16(20)14-9-11-22-12-14/h4-7,9,11-12,16,20H,8,10H2,1-3H3,(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSPCOBRYTUWPKK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NCCC(C2=CSC=C2)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(tert-butyl)-N-(3-hydroxy-3-(thiophen-3-yl)propyl)benzamide |
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